Cas no 79498-31-0 (Glaucocalyxin A)

Glaucocalyxin a, an enantiomeric lauryl diterpene from Rabdosia japonica var., inhibits the nuclear translocation of Gli1 by regulating pi3k/akt signaling pathway, thereby inducing osteosarcoma apoptosis Glaucocalyxin a has anti-tumor effect

Glaucocalyxin A structure

Product Name:Glaucocalyxin A

CAS No:79498-31-0

Molecular Formula:C₂₀H₂₈O₄

Molecular Weight:332.433926582336

CID:567489

PubChem ID:10471963

Glaucocalyxin A Properties

Names and Identifiers

- Glaucocalyxin A
- Kaur-16-ene-3,15-dione,7,14-dihydroxy-, (7a,14R)-
- ent-7β,14α-Dihydroxy-16-kauren-3,15-dione
- Liensinine
- ent-7,14-Dihydroxy-16-kauren-3,15-dione
- Leucamenin F
- Leukamenin F
- Wangzaozin B
- (1R,2S,4R,9R,10S,13R,16R)-2,16-Dihydroxy-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]
- Glucocalyxin A
- Y0094
- 7alpha,14beta-dihydroxy-ent-kaur-16-ene-3,5-dione
- CS-0018634
- (1R,2R,4S,9R,10S,13S,16R)-2,16-dihydroxy-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-6,15-dione
- HY-N2112
- AC-34443
- AKOS037514678
- MS-25010
- CHEMBL549359
- BDBM50552053
- 79498-31-0
- 7,14-Dihydroxykaur-16-ene-3,15-dione
- AKOS015897127
- DTXSID501000545
- (7α,14R)-7,14-Dihydroxykaur-16-ene-3,15-dione (ACI)
- 7H-2,10a-Ethanophenanthrene, kaur-16-ene-3,15-dione deriv. (ZCI)
- (7R,14R)-Ent-7,14,dihydroxy-(-)-kaur-16-en-3,15-dione
- Kaur-16-ene-3,15-dione, 7,14-dihydroxy-, (7alpha,14R)-
- (1R,2R,4S,9R,10S,13S,16R)-2,16-dihydroxy-5,5,9-trimethyl-14-methylidenetetracyclo(11.2.1.01,10.04,9)hexadecane-6,15-dione
- DA-53570
- InChIKey： UCDVIBNDYLUWFP-PSZXABLMSA-N
- Inchi： 1S/C20H28O4/c1-10-11-5-6-12-19(4)8-7-14(21)18(2,3)13(19)9-15(22)20(12,16(10)23)17(11)24/h11-13,15,17,22,24H,1,5-9H2,2-4H3/t11-,12-,13+,15+,17?,19-,20-/m0/s1
- SMILES： OC1[C@@H]2C(C([C@@]31[C@H](O)C[C@@H]1C(C(CC[C@@]1(C)[C@@H]3CC2)=O)(C)C)=O)=C

Computed Properties

Exact Mass: 332.198759g/mol
Surface Charge: 0
XLogP3: 1.7
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 332.198759g/mol
Monoisotopic Mass: 332.198759g/mol
Topological Polar Surface Area: 74.6Å²
Heavy Atom Count: 24
Complexity: 650
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 332.4

Experimental Properties

LogP: 2.27500
PSA: 74.60000
Refractive Index: 1.574
Boiling Point: 513.4±50.0 °C at 760 mmHg
Melting Point: 219.5-220.5 ºC (ethyl ether )
Flash Point: 278.4±26.6 °C
Solubility: Very slightly soluble (0.96 g/l) (25 º C),
Color/Form: White powder
Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),

Glaucocalyxin A Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G6KL-1mg	glaucocalyxin A	79498-31-0	99%	1mg	$264.00
A2B Chem LLC	AH54213-1mg	glaucocalyxin A	79498-31-0	99%	1mg	$225.00	2024-04-19
Aaron	AR00G6SX-5mg	Glaucocalyxin A	79498-31-0	97%	5mg	$130.00	2025-02-11
ChemFaces	CFN90207-20mg	Glaucocalyxin A	79498-31-0	>=98%	20mg	$288
ChemScence	CS-0018634-5mg	Glaucocalyxin A	79498-31-0	99.38%	5mg	$336.0	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP0674-20mg	glaucocalyxin A	79498-31-0	98%	20mg	$196	2023-09-20
Crysdot LLC	CD32003015-1mg	Glaucocalyxin A	79498-31-0	95%	1mg	$60	2024-07-18
DC Chemicals	DCL-079-20 mg	Glaucocalyxin A	79498-31-0	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1261457-5mg	glaucocalyxin A	79498-31-0	99%	5mg	$160	2024-06-06
MedChemExpress	HY-N2112-5mg	Glaucocalyxin A	79498-31-0	99.39%	5mg	￥700	2024-05-24

Glaucocalyxin A Synthesis

Synthetic Circuit 1

2451108-03-3

79498-31-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol , Water ; rt → 50 °C; 50 °C → 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Methanol , Water ; 25 °C

Reference

Total Synthesis of (-)-Glaucocalyxin A

Guo, Jiuzhou; Li, Bo; Ma, Weihao; Pitchakuntla, Mallesham; Jia, Yanxing, Angewandte Chemie, 2020, 59(35), 15195-15198

Glaucocalyxin A Raw materials

Kaur-16-ene-3,15-dione, 14-hydroxy-7-(methoxymethoxy)-, (7α,14R)-

Glaucocalyxin A Preparation Products

Glaucocalyxin A (79498-31-0)

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CHENG DOU NA KE LI Biotechnology Co., Ltd.

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Glaucocalyxin A Related Literature

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Meilian Yang,Di Wu,Shuzhen Cheng,Yu Dong,Chao Wu,Zhenyu Wang,Ming Du Food Funct. 2022 13 1975
2. Recent advances in the synthesis of ent-kaurane diterpenoids

Xiangbo Zhao,Bastien Cacherat,Qifei Hu,Dawei Ma Nat. Prod. Rep. 2022 39 119
3. Quantitative determination of glaucocalyxin A in rat plasma by LC-MS/MS: Application to a preclinical pharmacokinetic study

Lili Ren,Bo Ma,Guoguang Chen,Qi Zhang,Ping Wei,Yinhui Liu,Jing Li Anal. Methods 2013 5 4890
4. Chemical profiling and total quality assessment of Isodon japonica using data-independent acquisition mode combined with superimposed multiple product ion UHPLC-Q-TOF-MS and chemometric analysis

Yiran Jin,Tingting Tian,Yinghua Ma,Ludan Hou,Shuai Guan,Wenjing Sun,Yingfeng Du,Lantong Zhang RSC Adv. 2019 9 1403
5. Diterpenoids of terrestrial origin

James R. Hanson Nat. Prod. Rep. 2015 32 1654
6. A novel strategy for the characterization of glaucocalyxin A metabolites in vivo and in vitro by UHPLC-Q-TOF-MS based on DDA and DIA data acquisitions

Wenjing Sun,Yiran Jin,Shuai Guan,Mengxin Yang,Miaoting Zhang,Jiali Hou,Yingfeng Du RSC Adv. 2020 10 10431
7. Diterpenoids

J. R. Hanson Nat. Prod. Rep. 1984 1 171

Related Categories

Diterpenoids

79498-31-0 (Glaucocalyxin A) Related Products

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Amadis Chemical Company Limited

(CAS:79498-31-0)Glaucocalyxin A

Purity:99%

Quantity:20mg

Price($):271.0